N-[(1-Morpholin-4-ylcyclobutyl)methyl]thiophene-2-sulfonamide

• IUPAC Name: N-[(1-morpholin-4-ylcyclobutyl)methyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C13H20N2O3S2/c16-20(17,12-3-1-10-19-12)14-11-13(4-2-5-13)15-6-8-18-9-7-15/h1,3,10,14H,2,4-9,11H2
• InChI Key: JJFBHDVWVRRFOD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)(CNS(=O)(=O)C2=CC=CS2)N3CCOCC3
• Molecular Formula: C13H20N2O3S2
• Molecular Weight: 316.4 g/mol

Description

This compound is a sulfonamide derivative, which is a class of organic compounds widely used in medicinal chemistry due to their biological activities. The morpholine ring and the thiophene ring in the structure could potentially contribute to its biological activity.

Synthesis Analysis

While specific synthesis methods for this compound are not available, sulfonamides are typically synthesized through the reaction of a sulfonyl chloride with an amine. The morpholine ring could be introduced through a nucleophilic substitution reaction.

Molecular Structure Analysis

The compound contains a morpholine ring, a cyclobutyl ring, a thiophene ring, and a sulfonamide group. The morpholine ring is a six-membered ring with one oxygen atom and one nitrogen atom. The thiophene ring is a five-membered aromatic ring with one sulfur atom.

Chemical Reactions Analysis

The reactivity of this compound could be influenced by the electron-donating morpholine ring and the electron-withdrawing sulfonamide group. The thiophene ring, being aromatic, might undergo electrophilic aromatic substitution reactions.

Future Directions

The future research on this compound could focus on elucidating its biological activity and potential applications in medicinal chemistry. Further studies could also focus on optimizing its synthesis and improving its physical and chemical properties.